Cas no 921630-47-9 (Benzenemethanamine, 2-chloro-N-ethyl-5-(2-methoxyethyl)-)

• Product Name: Benzenemethanamine, 2-chloro-N-ethyl-5-(2-methoxyethyl)-
• CAS No: 921630-47-9
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 754394
• PubChem ID: 57956081
• Update Time: 2025-04-19

Benzenemethanamine, 2-chloro-N-ethyl-5-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-N-ethyl-5-(2-methoxyethyl)-
• N-[[2-chloro-5-(2-methoxyethyl)phenyl]methyl]ethanamine
• SCHEMBL8251205
• DTXSID50728489
• N-{[2-Chloro-5-(2-methoxyethyl)phenyl]methyl}ethanamine
• 921630-47-9
• FT-0724069

• Inchi： 1S/C12H18ClNO/c1-3-14-9-11-8-10(6-7-15-2)4-5-12(11)13/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： HYWYUSMACKVUGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CNCC)CCOC

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų